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Compound of Interest

2-((tert-Butoxycarbonyl)
Compound Name:
(methyl)amino)benzoic acid

Cat. No.: B558154

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
storage of N-Boc-N-methylanthranilic acid, a key building block in synthetic organic chemistry,
particularly in the development of novel therapeutics. This document outlines the material's
properties, safe handling procedures, and storage requirements to ensure its stability and
integrity for research and development applications.

Physicochemical Properties

Understanding the physical and chemical properties of N-Boc-N-methylanthranilic acid is
fundamental to its appropriate handling and use. The following tables summarize the key
guantitative data for both the N-Boc protected and the parent compound, N-methylanthranilic
acid.

Table 1: Physicochemical Data for N-Boc-N-methylanthranilic acid
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Property Value Source
Molecular Formula C13H17NOa [1112]
Molecular Weight 251.28 g/mol [1][2]
Melting Point 134.31 °C (Predicted) [2]
Boiling Point 367 °C at 760 mmHg [2]
Solubility Slightly soluble in water [2]

Table 2: Physicochemical Data for N-methylanthranilic acid (Parent Compound)

Property Value Source
Molecular Formula CsHsNO2 [311415][6]
Molecular Weight 151.16 g/mol [31[41[6]
Melting Point 170-172 °C (decomposes) [4115]

Water Solubility

200 mg/L at 20 °C

[417]

Density

1.244 g/cm3

[4]

logP (octanol-water)

2.520

[4]

Safety and Handling

N-Boc-N-methylanthranilic acid and its parent compound, N-methylanthranilic acid, are

classified as irritants. Appropriate safety precautions must be observed to minimize exposure

and ensure a safe laboratory environment.

GHS Hazard Information:

o Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause
respiratory irritation.

e Precautionary Statements:
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o Prevention: Wash hands and face thoroughly after handling. Wear protective gloves, eye
protection, and face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area.

o Response:

= |F ON SKIN: Wash with plenty of water. If skin irritation occurs: Get medical advice or
attention. Take off contaminated clothing and wash it before reuse.

» |[F IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice or
attention.

» |[F INHALED: Remove person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.

o Storage: Store in a well-ventilated place. Keep container tightly closed.

o Disposal: Dispose of contents/container to an approved waste disposal plant.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is
generated and ventilation is inadequate.

First Aid Measures:

e Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.
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 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Storage and Stability
Proper storage is crucial to maintain the quality and stability of N-Boc-N-methylanthranilic acid.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from incompatible substances such as strong oxidizing agents. A storage temperature
of -20°C is recommended for long-term stability.[2]

¢ Incompatible Materials: Strong oxidizing agents.

 Stability: Stable under recommended storage conditions. The Boc protecting group is
sensitive to acidic conditions and can be cleaved.

Experimental Protocols

While a specific, detailed experimental protocol for N-Boc-N-methylanthranilic acid is not
readily available in the searched literature, its primary application is in peptide synthesis. The
following is a general experimental protocol for peptide coupling using a Boc-protected amino
acid, which can be adapted for N-Boc-N-methylanthranilic acid.

Protocol: General Peptide Coupling using a Boc-Protected Amino Acid
 Activation of the Carboxylic Acid:

o Dissolve N-Boc-N-methylanthranilic acid (1 equivalent) in an anhydrous solvent such as
dimethylformamide (DMF) or dichloromethane (DCM).

o Add a coupling agent (e.g., HBTU, HATU, or DCC; 1.1 equivalents) and an activator (e.g.,
HOBY; 1.1 equivalents).

o Stir the mixture at room temperature for 10-20 minutes to form the activated ester.
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e Coupling Reaction:

o To the activated ester solution, add the amino acid or peptide with a free amino group (1.2
equivalents) and a non-nucleophilic base such as diisopropylethylamine (DIPEA; 2-3
equivalents).

o Stir the reaction mixture at room temperature for 2-12 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up and Purification:

o Once the reaction is complete, quench the reaction with water or a mild aqueous acid
(e.g., 10% citric acid).

o Extract the product with an organic solvent (e.g., ethyl acetate).

o Wash the organic layer sequentially with a mild acid, a mild base (e.g., saturated sodium
bicarbonate solution), and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate a typical workflow for peptide synthesis using a Boc-protected
amino acid and a conceptual representation of a drug discovery workflow where a compound
like N-Boc-N-methylanthranilic acid might be utilized.
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Caption: Workflow for Peptide Synthesis using N-Boc-N-methylanthranilic acid.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b558154?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

4 Design & Synthesis )

Target Identification
& Validation

Lead Generation
(e.g., HTS)

N-Boc-N-methylanthranilic
acid as Building Block

Synthesis of Analogs

/Preclinic 3l Testin;

In Vitro Assays
(Activity & Toxicity)

In Vivo Models

ADME/Tox Studies

.

Development

Lead Optimization

Candidate Selection

Click to download full resolution via product page

Caption: Conceptual Drug Discovery Workflow Incorporating N-Boc-N-methylanthranilic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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